Deacetylcephalosporin C
Deacetylcephalosporin C
Deacetylcephalosporin C is a 3-hydroxymethylcephalosporin having a (5-amino-5-carboxypentanoyl)amino group at the 7-position. It is a conjugate acid of a deacetylcephalosporin C(1-).
Brand Name:
Vulcanchem
CAS No.:
1476-46-6
VCID:
VC20941424
InChI:
InChI=1S/C14H19N3O7S/c15-7(13(21)22)2-1-3-8(19)16-9-11(20)17-10(14(23)24)6(4-18)5-25-12(9)17/h7,9,12,18H,1-5,15H2,(H,16,19)(H,21,22)(H,23,24)/t7-,9-,12-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO
Molecular Formula:
C14H19N3O7S
Molecular Weight:
373.38 g/mol
Deacetylcephalosporin C
CAS No.: 1476-46-6
Cat. No.: VC20941424
Molecular Formula: C14H19N3O7S
Molecular Weight: 373.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deacetylcephalosporin C is a 3-hydroxymethylcephalosporin having a (5-amino-5-carboxypentanoyl)amino group at the 7-position. It is a conjugate acid of a deacetylcephalosporin C(1-). |
|---|---|
| CAS No. | 1476-46-6 |
| Molecular Formula | C14H19N3O7S |
| Molecular Weight | 373.38 g/mol |
| IUPAC Name | (6R,7R)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H19N3O7S/c15-7(13(21)22)2-1-3-8(19)16-9-11(20)17-10(14(23)24)6(4-18)5-25-12(9)17/h7,9,12,18H,1-5,15H2,(H,16,19)(H,21,22)(H,23,24)/t7-,9-,12-/m1/s1 |
| Standard InChI Key | XWCFYHBHOFBVIV-JWKOBGCHSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CCC[C@H](C(=O)O)N)C(=O)O)CO |
| SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CCCC(C(=O)O)N)C(=O)O)CO |
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